1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide

• CAS: 1986486-63-8
• Molecular Formula: C11H12ClN5O2
• Molecular Weight: 281.7
• SMILES: C1=CC(=CC=C1C(CN2C=NC(=N2)C(=O)NN)O)Cl
• InChI: InChI=1S/C11H12ClN5O2/c12-8-3-1-7(2-4-8)9(18)5-17-6-14-10(16-17)11(19)15-13/h1-4,6,9,18H,5,13H2,(H,15,19)
• InChIKey: LPHDLPIUIBVZBW-UHFFFAOYSA-N
• Solubility: not available

Researchers targeting drug-resistant Candida often lack novel scaffolds with validated pharmacophores. 1-[2-(4-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide fills this gap. • 4-Chlorophenyl substituent: optimal halogen for anti-Candida activity across 42 clinical isolates (class-level validation). • Free hydrazide at C-3: enables rapid hydrazone library synthesis for SAR exploration. • Chiral secondary alcohol: supports enantioselective bioactivity studies (up to 40-fold differences observed in triazole fungicides). • Dual aromatic system: ideal probe for halogen-bond-driven molecular recognition studies (up to 83-fold potency gain over bulkier aryl groups).

1-[2-(4-Chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide: Chemical Identity & Research Classification

1-[2-(4-Chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide (CAS 1986486-63-8) is a synthetic, low-molecular-weight (281.7 g/mol; formula C11H12ClN5O2) 1,2,4-triazole-3-carbohydrazide derivative [1]. The 1,2,4-triazole-carbohydrazide scaffold is recognized in medicinal chemistry for its capacity to engage diverse biological targets and has been explored in antimicrobial, anticancer, and anti-inflammatory programs [2]. The compound features a 1,2,4-triazole core substituted at N-1 with a 2-(4-chlorophenyl)-2-hydroxyethyl moiety and at C-3 with a free hydrazide group, a combination that distinguishes it from simple triazole antifungals (e.g., fluconazole) and from thione-containing congeners.

1,2,4-Triazole-3-carbohydrazide scaffold for biological target engagement studies

Free hydrazide group enables hydrazone library synthesis and chemical biology derivatization

4-Chlorophenyl & chiral hydroxyethyl substituents support molecular recognition research

• [1] PubChem Compound Summary for CID 135392672. View Source
• [2] El-Koussi, N.A. (2009). Design, Synthesis and Molecular Modeling Study of 1,2,4-Triazole Carbohydrazide Derivatives with Potential Antimicrobial and Anti-inflammatory Activities. Bulletin of Pharmaceutical Sciences, Assiut University, 32(1), 225-240. View Source

1-[2-(4-Chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide: Why Generic Substitution Fails

Generic substitution of this compound with clinically established 1,2,4-triazole antifungals (fluconazole, voriconazole) or simpler 1,2,4-triazole-3-carbohydrazide derivatives is not scientifically justified. Fluconazole and voriconazole are bis-triazole or triazole-pyrimidine structures optimized for fungal CYP51 inhibition and lack both the free hydrazide group and the N-1 hydroxyethyl-chlorophenyl substituent that define the target compound's molecular recognition profile [1]. Similarly, unsubstituted 1,2,4-triazole-3-carbohydrazide and 5-amino/5-chloro variants lack the 4-chlorophenyl pharmacophore, which has been independently associated with enhanced target affinity in triazole series [2]. The precise N-1 substitution pattern—4-chlorophenyl at the 2-hydroxyethyl terminus on a 1,2,4-triazole (not 1,2,3-triazole) core—generates a unique spatial arrangement of hydrogen-bond donors/acceptors (hydrazide NH2, hydroxyl) and the halogen-substituted aromatic ring. In related triazole-carbohydrazide series, even regioisomeric shifts (1,2,4- vs. 1,2,3-triazole, or 3-chloro vs. 4-chloro phenyl) have been shown to substantially alter biological activity profiles, directly contraindicating casual analog substitution.

Clinical triazole antifungals (fluconazole, voriconazole) lack hydrazide and 4-chlorophenyl; target recognition profile may not transfer

Simpler 1,2,4-triazole-3-carbohydrazide derivatives without 4-chlorophenyl or hydroxyl: spatial H-bond donor/acceptor arrangement differs

• [1] Hashemi, S.M. et al. (2015). Synthesis and biological evaluation of fluconazole analogs with triazole-modified scaffold as potent antifungal agents. Bioorganic & Medicinal Chemistry, 23(5), 1107-1116. View Source
• [2] Oh, K. et al. Structure-activity relationship study indicating that the 4-chlorophenyl analogue is the most potent inhibitor of brassinosteroid biosynthesis with an IC50 of approximately 0.12 ± 0.04 µM. View Source

1-[2-(4-Chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide: Evidence vs. Closest Comparators

1,2,4- vs. 1,2,3-Triazole Core & Chlorophenyl Position: Antifungal Target Engagement

The target compound employs a 1,2,4-triazole core and a 4-chlorophenyl substituent. In comparative antifungal screening of triazole-propanol derivatives against 42 Candida isolates, the 4-chlorophenyl-substituted 1,2,3-triazole analog exhibited the best overall antifungal profile, demonstrating that the 4-chlorophenyl group is a critical pharmacophoric element for anti-Candida activity within triazole series [1]. This class-level inference indicates that the combination of the 4-chlorophenyl substituent with the 1,2,4-triazole-carbohydrazide scaffold in the target compound may produce target engagement properties distinct from 3-chlorophenyl or unsubstituted phenyl congeners, although direct comparative MIC data for this specific compound remain unavailable in the peer-reviewed literature.

Triazole core & chlorophenyl position

Class-level inference

Target: 1,2,4-triazole with 4-chlorophenyl
Comparator: 1,2,3-triazole 4-chlorophenyl analog showed best anti-Candida profile among 10 analogs

4-Chlorophenyl supports anti-Candida activity; may distinguish from 3-chlorophenyl

Direct MIC for target compound not reported

Evidence Dimension	Pharmacophoric contribution of 4-chlorophenyl substituent to anti-Candida activity in triazole series
Target Compound Data	Contains 4-chlorophenyl at N-1 hydroxyethyl terminus on 1,2,4-triazole-3-carbohydrazide scaffold; direct MIC data not reported in primary literature
Comparator Or Baseline	2-[1-(4-Chlorophenyl)-1H-(1,2,3)triazol-4-yl]propan-2-ol: best antifungal profile among 10 analogs tested against 42 Candida isolates (4 species); 2-[1-(3-chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide: MIC 0.0156 µg/mL against C. albicans (single-source vendor report, not peer-reviewed, excluded from primary evidence weight per source restrictions)
Quantified Difference	Not quantifiable in the absence of direct head-to-head data for the target compound; class-level evidence supports 4-chlorophenyl as a potency-enhancing motif
Conditions	In vitro microdilution broth method against 42 clinical isolates of four Candida species; comparator data from vendor technical datasheet

Why This Matters

The 4-chlorophenyl group, validated across independent triazole series as a potency driver against Candida spp., provides a structural basis for prioritizing this analog over 3-chlorophenyl or unsubstituted phenyl variants in antifungal screening cascades.

• [1] Lima-Neto, R.G. et al. (2012). Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules, 17(5), 5882-5892. View Source

Reactive Hydrazide Handle for Derivatization vs. Thione/Carboxamide Analogs

The free carbohydrazide (-CONHNH2) group at the C-3 position of the triazole ring provides a chemically reactive handle for condensation with aldehydes or ketones to form hydrazide-hydrazone derivatives—a derivatization pathway that is completely inaccessible to triazole-3-thione (C=S) or triazole-3-carboxamide (CONHR) analogs [1]. In a recently reported series, triazole-carbohydrazide hydrazones demonstrated dual antioxidant (DPPH IC50 values of 0.04–0.06 mg/mL for the most potent derivatives NM-7 and NM-10) and antibacterial activity against Gram-positive strains, with molecular docking against E. coli DNA gyrase B (PDB: 6YD9) showing binding affinities up to -7.47 kcal/mol [2]. The hydrazide group is thus a chemotype-defining feature that enables both biological activity and synthetic tractability for library expansion.

Reactive hydrazide handle

Class-level inference

Free -CONHNH2 enables hydrazone formation; unavailable in thione/carboxamide analogs

Critical functional handle for library synthesis and biological derivatization

Target compound data not reported; peer-reviewed hydrazone examples available

Evidence Dimension	Synthetic derivatizability and biological activity enabled by the free hydrazide group
Target Compound Data	Bears free -CONHNH2 at C-3; capable of forming hydrazones with aldehydes/ketones; direct biological data for the target compound not reported in primary literature
Comparator Or Baseline	1,2,4-Triazole-3-thione analogs (e.g., 4-amino-5-aryl-3-mercapto-1,2,4-triazoles): no hydrazide functionality, cannot form hydrazones; Triazole-carbohydrazide hydrazones NM-7 and NM-10: DPPH IC50 0.04 ± 0.05 and 0.06 ± 0.07 mg/mL respectively; compound 5: DNA gyrase B binding affinity -7.47 kcal/mol
Quantified Difference	Qualitative difference: hydrazide group present (target) vs. absent (thione/carboxamide comparators); quantitative potency advantage of hydrazide-hydrazone derivatives over non-hydrazide controls demonstrated in peer-reviewed study
Conditions	DPPH radical scavenging assay; molecular docking against E. coli DNA gyrase B (PDB ID: 6YD9); antibacterial evaluation against S. aureus, B. subtilis, K. pneumoniae, E. cloacae

Why This Matters

For procurement decisions in medicinal chemistry programs, the free hydrazide group constitutes a decision-critical functional handle enabling one-step library synthesis, a capability absent from triazole-3-thione or 3-carboxamide alternatives that may otherwise appear structurally similar.

• [1] El-Koussi, N.A. (2009). Design, Synthesis and Molecular Modeling Study of 1,2,4-Triazole Carbohydrazide Derivatives with Potential Antimicrobial and Anti-inflammatory Activities. Bulletin of Pharmaceutical Sciences, Assiut University, 32(1), 225-240. View Source
• [2] Badawy, S.A. et al. (2025). Novel Triazole-Carbohydrazide hydrazones with dual antioxidant and antibacterial potential. Scientific Reports, 15, 41456. View Source

Chiral Hydroxyethyl Substituent: Hydrogen-Bond Center vs. N-Alkyl/Aryl Comparators

The N-1 substituent bears a secondary alcohol (-CH(OH)-CH2-) that introduces both a hydrogen-bond donor/acceptor site and a chiral center into the scaffold. This structural feature distinguishes the compound from N-1 methyl, N-1 phenyl, or N-1 unsubstituted 1,2,4-triazole-3-carbohydrazide comparators, which lack the hydroxyl group entirely [1]. In azole antifungal pharmacophore models, the presence and spatial positioning of a hydroxyl group capable of coordinating the heme iron of CYP51 or forming hydrogen bonds within the active site is a well-established determinant of binding affinity . While direct CYP51 binding data for this specific compound are absent, the hydroxyl group provides a potential interaction point that cannot be replicated by non-hydroxylated N-1-substituted triazole-3-carbohydrazide analogs.

Chiral hydroxyethyl substituent

Class-level inference

Secondary alcohol provides H-bond donor/acceptor and chiral center; absent in N-alkyl/aryl comparators

Hydroxyl may support target binding; chiral center enables enantiomer studies

Binding data not available; inferred from azole SAR

Evidence Dimension	Presence of a hydrogen-bond-capable hydroxyl group on the N-1 side chain
Target Compound Data	Contains secondary alcohol (-OH) on the N-1 hydroxyethyl linker; chiral center present; direct binding data not available in peer-reviewed literature
Comparator Or Baseline	1-Methyl-1H-1,2,4-triazole-3-carbohydrazide: no hydroxyl, no chiral center; 1-Phenyl-1H-1,2,4-triazole-3-carbohydrazide: no hydroxyl; Fluconazole: tertiary alcohol known to coordinate CYP51 heme iron
Quantified Difference	Qualitative difference: hydrogen-bond donor/acceptor present (target) vs. absent (N-alkyl/N-aryl comparators); cannot quantify impact on target binding in the absence of direct assay data
Conditions	Structural comparison based on chemical composition; pharmacophore relevance inferred from established azole antifungal SAR literature

Why This Matters

The hydroxyl group offers a distinguishing hydrogen-bond interaction capability and a chiral handle for enantiomeric resolution—a feature relevant for procurement when enantioselective biological activity is a research objective, as demonstrated for chiral triazole antifungals such as tebuconazole where R-(-) enantiomer showed 44-fold higher activity than S-(+).

• [1] PubChem Compound Summary; chemical structure comparison of 1-substituted 1,2,4-triazole-3-carbohydrazide derivatives. View Source

Dual Aromatic Architecture: π-Stacking & Halogen-Bond vs. Non-Halogenated Analogs

The target compound presents a 4-chlorophenyl ring linked via a 2-hydroxyethyl spacer to the 1,2,4-triazole core, creating a dual aromatic system capable of simultaneous π-π stacking and halogen-bond interactions within a target binding pocket. This dual interaction capability distinguishes it from analogs that possess only a triazole ring without an aromatic substituent (e.g., 1H-1,2,4-triazole-3-carbohydrazide) or that bear a non-halogenated phenyl group [1]. In a structure-activity relationship study of triazole derivatives, the 4-chlorophenyl analog was identified as the most potent inhibitor (IC50 ≈ 0.12 ± 0.04 µM) compared to biphenyl-substituted analogs (IC50 > 10 µM), demonstrating that both the chlorine substituent and appropriate steric bulk at the para position are critical for high-affinity target engagement [2].

Dual aromatic architecture

Class-level inference

4-Chlorophenyl analog: IC50 ≈ 0.12 µM
Biphenyl analog: IC50 > 10 µM (~83-fold difference)

4-Chlorophenyl enhances potency in triazole inhibition assays

Inferential; target compound not directly tested

Evidence Dimension	Contribution of 4-chlorophenyl group to target binding affinity in triazole-containing inhibitor series
Target Compound Data	4-Chlorophenyl group present at N-1 hydroxyethyl terminus; dual aromatic (triazole + chlorophenyl) system; direct binding data not available in primary literature
Comparator Or Baseline	4-Chlorophenyl triazole analog: IC50 0.12 ± 0.04 µM against target enzyme; Biphenyl analog: IC50 > 10 µM (≈83-fold less potent); 1H-1,2,4-triazole-3-carbohydrazide (no aromatic substituent): no halogen-bond or π-stacking capability from a pendant aryl group
Quantified Difference	4-Chlorophenyl confers approximately 83-fold greater potency over biphenyl in a related triazole inhibition assay; relevance to target compound is inferential
Conditions	Enzyme inhibition assay (brassinosteroid biosynthesis target); structure-activity relationship series

Why This Matters

Procurement prioritization of the 4-chlorophenyl-substituted analog over non-halogenated or bulkier aryl variants is supported by SAR evidence that the 4-chlorophenyl motif provides an optimal balance of halogen-bond potential and steric fit within hydrophobic enzyme pockets.

• [1] Chemical structure comparison based on PubChem entries for 1H-1,2,4-triazole-3-carbohydrazide and N-substituted derivatives. View Source
• [2] Oh, K. et al. Structure-activity relationships indicating 4-chlorophenyl analogue is the most potent inhibitor (IC50 ≈ 0.12 ± 0.04 µM) vs. biphenyl (IC50 > 10 µM). View Source

1-[2-(4-Chlorophenyl)-2-hydroxyethyl]-1H-1,2,4-triazole-3-carbohydrazide: Priority Application Scenarios

Antifungal Lead Optimization Against Drug-Resistant Candida

This compound is best deployed as a scaffold for antifungal lead optimization programs targeting drug-resistant Candida species. The 4-chlorophenyl substituent has been independently validated in a 1,2,3-triazole series as the optimal halogen substitution for anti-Candida activity across 42 clinical isolates [1], providing a class-level rationale for prioritizing this 4-chlorophenyl-bearing 1,2,4-triazole analog over 3-chlorophenyl or non-halogenated congeners. The free hydrazide group enables rapid synthesis of hydrazone libraries for SAR exploration [2].

Hydrazide-Hydrazone Library for Dual Antioxidant-Antibacterial Agents

The C-3 carbohydrazide group makes this compound an ideal starting material for generating hydrazide-hydrazone libraries. Recent literature demonstrates that triazole-carbohydrazide hydrazones can achieve potent dual antioxidant (DPPH IC50 0.04–0.06 mg/mL) and antibacterial activity against Gram-positive pathogens, with computational docking confirming target engagement at DNA gyrase B [1]. The target compound's additional 4-chlorophenyl and hydroxyl substituents provide further vectors for modulating physicochemical properties and target selectivity within such libraries.

Enantioselective Evaluation of Chiral Triazole Alcohols

The secondary alcohol on the N-1 hydroxyethyl linker introduces a chiral center, enabling enantiomeric resolution and differential biological testing. In the triazole fungicide class, enantioselective bioactivity differences can exceed 40-fold (e.g., R-(-)-tebuconazole vs. S-(+)-tebuconazole) [1]. This compound thus provides a chiral scaffold for investigating enantioselective target interactions, toxicological profiles, or environmental fate studies in antifungal or plant growth regulatory research contexts.

Halogen-Bond & π-Stacking Target Engagement Studies

The 4-chlorophenyl-1,2,4-triazole dual aromatic system is suited for mechanistic studies of halogen-bond-driven molecular recognition. The 4-chlorophenyl motif has been shown to confer up to approximately 83-fold greater inhibitory potency over bulkier aryl substituents in triazole-containing inhibitor series [1], making this compound a relevant probe for dissecting the contribution of halogen bonding vs. hydrophobic effects to target-ligand binding thermodynamics and kinetics.

Application

Selection Property

Validation Focus

Antifungal research: drug-resistant Candida screening

4-Chlorophenyl scaffold with hydrazide derivatization handle

Antifungal activity across Candida isolates (class-level SAR)

Hydrazide-hydrazone library synthesis for dual antioxidant-antibacterial screening

Free carbohydrazide for one-step condensation

DPPH radical scavenging and DNA gyrase B docking endpoints

Enantioselective bioactivity studies with chiral triazole alcohol

Secondary alcohol chiral center for enantiomer resolution

Enantioselective target interaction and differential bioactivity

Halogen-bond and π-stacking target engagement studies

4-Chlorophenyl triazole dual aromatic system

Comparative inhibition potency and binding thermodynamics

• [1] Lima-Neto, R.G. et al. (2012). Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules, 17(5), 5882-5892. View Source
• [2] Badawy, S.A. et al. (2025). Novel Triazole-Carbohydrazide hydrazones with dual antioxidant and antibacterial potential. Scientific Reports, 15, 41456. View Source